Cas no 1212915-97-3 ((1S)-1-(3-FURYL)PENTYLAMINE)

• Product Name: (1S)-1-(3-FURYL)PENTYLAMINE
• CAS No: 1212915-97-3
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5595817
• PubChem ID: 129913726
• Update Time: 2025-10-29

(1S)-1-(3-FURYL)PENTYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-FURYL)PENTYLAMINE
• 3-Furanmethanamine, α-butyl-, (αS)-
• 1212915-97-3
• N16730
• (1S)-1-(furan-3-yl)pentan-1-amine

• Inchi： 1S/C9H15NO/c1-2-3-4-9(10)8-5-6-11-7-8/h5-7,9H,2-4,10H2,1H3/t9-/m0/s1
• InChI Key： ANALUDKFAODKLD-VIFPVBQESA-N
• SMILES： N[C@H](C1C=COC=1)CCCC

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 0.963±0.06 g/cm3(Predicted)
• Boiling Point: 213.8±15.0 °C(Predicted)
• pka: 9.71±0.46(Predicted)

Additional information on (1S)-1-(3-FURYL)PENTYLAMINE

(1S)-1-(3-FURYL)PENTYLAMINE: A Comprehensive Overview

(1S)-1-(3-FURYL)PENTYLAMINE, also known by its CAS number 1212915-97-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its pentylamine backbone and a furan substituent at the 3-position, has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The structure of (1S)-1-(3-FURYL)PENTYLAMINE is notable for its chiral center at the first carbon atom, which imparts stereochemical diversity to the molecule. This stereochemistry is crucial for its interactions with biological targets, as it can significantly influence the compound's pharmacokinetics and pharmacodynamics. The furan ring, a five-membered aromatic structure, contributes to the molecule's electronic properties and may play a role in stabilizing interactions within biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (1S)-1-(3-FURYL)PENTYLAMINE. Researchers have employed various strategies, including asymmetric catalysis and biocatalytic methods, to achieve high enantiomeric excess in the production of this compound. These methods not only enhance the yield but also ensure the sustainability of the synthesis process, aligning with current trends toward green chemistry.

In terms of applications, (1S)-1-(3-FURYL)PENTYLAMINE has shown promise in several therapeutic areas. For instance, studies have demonstrated its potential as a modulator of ion channels, which are critical for various physiological processes. Additionally, this compound has been investigated for its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential role in developing treatments for conditions such as Alzheimer's disease.

The pharmacological profile of (1S)-1-(3-FURYL)PENTYLAMINE is further enriched by its bioavailability and metabolic stability. Preclinical studies have indicated that the compound exhibits favorable absorption characteristics and minimal toxicity in animal models, making it a viable candidate for further drug development. Moreover, recent research has explored its potential as a lead compound for designing more potent analogs with enhanced therapeutic efficacy.

In conclusion, (1S)-1-(3-FURYL)PENTYLAMINE stands out as a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with recent advances in synthesis and pharmacology, positions it as a valuable tool in the quest for innovative therapeutic solutions. As research continues to unfold, this compound is likely to contribute even more significantly to the field of medicinal chemistry.